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Compound of Interest

Compound Name: GSK126

Cat. No.: B607758

For researchers, scientists, and drug development professionals, the proper disposal of
GSK126, a potent and selective EZH2 methyltransferase inhibitor, is critical for maintaining
laboratory safety and environmental protection. This guide provides a comprehensive, step-by-
step procedure for the safe handling and disposal of GSK126 waste, ensuring compliance with
safety regulations and minimizing environmental impact.

Different suppliers provide conflicting safety information for GSK126. While some classify it as
not hazardous, others indicate that it is harmful if swallowed and very toxic to aquatic life with
long-lasting effects[1][2]. Therefore, it is imperative to handle and dispose of GSK126 with
caution, adhering to the more stringent safety protocols to mitigate any potential risks.

Hazard Assessment and Personal Protective
Equipment (PPE)

Before handling GSK126, it is crucial to conduct a thorough risk assessment. The following
personal protective equipment should be worn to minimize exposure:

¢ Gloves: Chemical-resistant gloves, such as nitrile, are mandatory.
o Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

o Lab Coat: A standard laboratory coat must be worn at all times.
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» Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator should be used.

Waste Segregation and Collection

Proper segregation of GSK126 waste is essential to prevent accidental mixing with

incompatible chemicals and to ensure correct disposal.

Solid Waste: All contaminated consumables, including gloves, weighing papers, and paper
towels, should be collected in a designated, clearly labeled, leak-proof container.

Liquid Waste: Unused solutions and rinsates containing GSK126 must be collected in a
dedicated, shatter-resistant container. It is advisable to use the original manufacturer's bottle
or a compatible plastic-coated glass bottle. Do not mix GSK126 liquid waste with other
solvent or aqueous waste streams.

Sharps Waste: Any needles, syringes, or contaminated glassware must be disposed of in a
designated sharps container.

Step-by-Step Disposal Protocol

Segregate Waste at the Source: As outlined above, collect solid, liquid, and sharps waste in
separate and appropriate containers at the point of generation.

Label Containers Immediately: All waste containers must be clearly labeled with "Hazardous
Waste," the name "GSK126," the approximate concentration, and the date of accumulation.

Store Waste Securely: Store waste containers in a designated, well-ventilated, and secure
area away from incompatible materials.

Arrange for Professional Disposal: Once a waste container is full, contact your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
company to arrange for pickup and proper disposal. GSK126 waste should be disposed of at
an approved waste disposal plant[1]. Do not pour GSK126 waste down the drain due to its
aquatic toxicity[1].

The following table summarizes the key information for the proper disposal of GSK126.
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Waste Type Container Labeling Disposal Method

Collection by a

) Designated, leak- "Hazardous Waste - licensed hazardous
Solid Waste _ . .
proof container GSK126 Solid" waste disposal
service.
Collection by a
o Dedicated, shatter- "Hazardous Waste - licensed hazardous
Liquid Waste ) o )
resistant bottle GSK126 Liquid” waste disposal
service.
Collection by a
Designated sharps "Hazardous Waste - licensed hazardous
Sharps Waste ] ) ]
container Sharps with GSK126"  waste disposal
service.

Emergency Procedures

In case of a spill or accidental exposure, follow these procedures:
e Spill:

o Evacuate the immediate area.

o Wear appropriate PPE before cleaning the spill.

o For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal as hazardous waste.

o For large spills, contact your institution's EHS department immediately.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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¢ Ingestion: If swallowed, call a poison control center or doctor immediately for treatment
advice. Do not induce vomiting unless told to do so by a poison control center or doctor[1].

By adhering to these procedures, laboratory personnel can ensure the safe handling and
disposal of GSK126, protecting themselves, their colleagues, and the environment.
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Caption: Workflow for the safe disposal of GSK126 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Disposal of GSK126: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607758#gsk126-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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